2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C17H13ClFN3OS2/c18-14-4-2-1-3-13(14)16-21-17(25-22-16)24-10-15(23)20-9-11-5-7-12(19)8-6-11/h1-8H,9-10H2,(H,20,23)
• InChI Key: DQYPDKZNCNTVHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NSC(=N2)SCC(=O)NCC3=CC=C(C=C3)F)Cl
• Molecular Formula: C17H13ClFN3OS2
• Molecular Weight: 393.9 g/mol
• CAS No.: 864919-47-1

Description

2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C17H13ClFN3OS2 and its molecular weight is 393.88. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

A study focused on benzothiazolinone acetamide analogs, including compounds structurally related to 2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(4-fluorobenzyl)acetamide, explored their spectroscopic and quantum mechanical properties. These compounds were analyzed for their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and free energy of electron injection. Additionally, their non-linear optical activity was investigated, showing significant second-order hyperpolarizability values. Molecular docking studies with Cyclooxygenase 1 (COX1) suggested potential biological interactions (Mary et al., 2020).

Synthesis and Crystal Structure Analysis

Research into the synthesis of structurally similar compounds, such as 2-(4-fluorobenzyl)-6-phenylimidazo[2,1-b][1,3,4]thiadiazole and its chlorophenyl derivatives, highlighted their crystal structure and spectroscopic properties. Preliminary analyses included NMR, mass spectra, and X-ray crystal structure analyses, revealing insights into the molecular arrangement and potential applications in material science and pharmacology (Banu et al., 2014).

Anticancer Activity Screening

A series of 2-substituted mercapto-3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinone analogues, including compounds with structural similarities, were synthesized and evaluated for their in vitro antitumor activity. Some compounds exhibited excellent antitumor properties, showing activity against a variety of cancer cell lines, including lung, CNS, and breast cancer cells. Molecular docking studies provided insights into their mode of binding with the EGFR kinase enzyme, suggesting mechanisms of action (El-Azab et al., 2017).

Molecular Modeling and Anticancer Screening

N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized and their structures analyzed through DFT calculations, correlating well with experimental data. The compounds were screened for cytotoxic activities against cancer cell lines, with some showing significant efficacy against breast cancer. Docking studies further explored their potential mechanisms of action (Abu-Melha, 2021).